Cas no 714957-95-6 (1H-Imidazole, 4,5-bis(1,1-dimethylethyl)-4,5-dihydro-, (4R,5R)-)

• Product Name: 1H-Imidazole, 4,5-bis(1,1-dimethylethyl)-4,5-dihydro-, (4R,5R)-
• CAS No: 714957-95-6
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 1748619
• PubChem ID: 10773795
• Update Time: 2025-04-21

1H-Imidazole, 4,5-bis(1,1-dimethylethyl)-4,5-dihydro-, (4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-bis(1,1-dimethylethyl)-4,5-dihydro-, (4R,5R)-
• (4R,5R)-4,5-ditert-butyl-4,5-dihydro-1H-imidazole
• 714957-95-6
• DTXSID10444658

• Inchi： 1S/C11H22N2/c1-10(2,3)8-9(11(4,5)6)13-7-12-8/h7-9H,1-6H3,(H,12,13)/t8-,9-/m0/s1
• InChI Key： VXUYNDASAUGNMM-IUCAKERBSA-N
• SMILES： N1C=N[C@H](C(C)(C)C)[C@H]1C(C)(C)C

Computed Properties

• Exact Mass: 182.17846
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39